Cas no 2680874-25-1 (benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate)

• Product Name: benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate
• CAS No: 2680874-25-1
• MF: C₁₅H₁₃F₃N₂O₄S
• MW: 374.334933042526
• CID: 5626418
• PubChem ID: 165940768
• Update Time: 2025-05-19

benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680874-25-1
• benzyl N-[4-sulfamoyl-3-(trifluoromethyl)phenyl]carbamate
• EN300-28301287
• benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C15H13F3N2O4S/c16-15(17,18)12-8-11(6-7-13(12)25(19,22)23)20-14(21)24-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,20,21)(H2,19,22,23)
• InChI Key： JOLSYAANICTNOW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C(F)(F)F)NC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 374.05481256g/mol
• Monoisotopic Mass: 374.05481256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate

Introduction to Benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate (CAS No. 2680874-25-1)

Benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate, a compound with the chemical formula C₁₄H₁₂FeNO₄S, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl moiety, N-4-sulfamoyl group, and 3-(trifluoromethyl)phenyl moiety. The presence of these functional groups imparts unique chemical and biological properties, making it a subject of interest in various research applications.

The CAS No. 2680874-25-1 uniquely identifies this compound in scientific literature and databases. Its molecular structure, featuring a sulfamoyl group and a trifluoromethyl substituent, suggests potential applications in drug design and development. The sulfamoyl group is known for its role in enhancing binding affinity and metabolic stability, while the trifluoromethyl group can improve lipophilicity and bioavailability.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological activities. Benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate has been studied for its potential as an intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The N-4-sulfamoyl group can interact with biological targets in specific ways, leading to the design of molecules with enhanced efficacy and reduced side effects. Additionally, the trifluoromethyl group can modulate the pharmacokinetic properties of the compound, making it more suitable for clinical use.

Recent studies have highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can significantly alter their biological activity. In the case of Benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate, the trifluoromethyl group may contribute to improved metabolic stability and resistance to degradation by enzymes.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of Benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate. These methods highlight the sophistication required in modern pharmaceutical chemistry.

In addition to its synthetic significance, Benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate has shown promise in preclinical studies. Its ability to interact with biological targets has been explored through computational modeling and experimental validation. These studies have provided insights into its potential therapeutic applications, particularly in areas such as anti-inflammatory and anticancer research.

The benzyl moiety in this compound plays a crucial role in determining its overall properties. Benzyl groups are commonly used in pharmaceuticals due to their stability and ability to enhance solubility. In Benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate, the benzyl group contributes to the molecule's overall hydrophobicity, which can influence its absorption and distribution within biological systems.

The combination of these functional groups makes Benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate a versatile molecule with potential applications across multiple therapeutic areas. Researchers are actively investigating its interactions with various biological targets to uncover new treatment modalities. The compound's unique structural features offer a promising platform for further drug discovery efforts.

As our understanding of molecular interactions continues to evolve, compounds like Benzyl N-4-sulfamoyl-3-(trifluoromethyl)phenylcarbamate will play an increasingly important role in pharmaceutical development. Their ability to modulate biological processes with high specificity makes them valuable tools for addressing complex diseases. The ongoing research into this compound underscores its significance in modern medicinal chemistry.